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Compound of Interest

Compound Name: Safflor yellow (A)

Cat. No.: B15971893

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Safflor Yellow A, a prominent water-soluble quinochalcone C-glycoside extracted from the

petals of Carthamus tinctorius L., has garnered significant attention in the scientific community

for its diverse pharmacological activities. This technical guide provides an in-depth overview of

the physicochemical properties of Safflor Yellow A (specifically Hydroxysafflor Yellow A, HSYA),

detailed experimental protocols for its analysis, and a summary of its mechanisms of action,

with a focus on key signaling pathways. This document is intended to serve as a valuable

resource for researchers and professionals in drug discovery and development.

Physicochemical Properties of Safflor Yellow A
(Hydroxysafflor Yellow A)
Safflor Yellow A is a yellow amorphous powder.[1] Its chemical and physical characteristics are

summarized in the tables below.
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Chemical Identity

Systematic Name

(6E)-2,5-dihydroxy-6-[(E)-1-hydroxy-3-(4-

hydroxyphenyl)prop-2-enylidene]-2,4-

bis[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]cyclohex-4-ene-1,3-

dione[2]

Molecular Formula C27H32O16[1]

Molecular Weight 612.5 g/mol [2]

CAS Number 78281-02-4[2]

Chemical Structure A C-glycosyl quinochalcone[1]

Physical and Chemical Properties

Appearance Yellow amorphous powder[1]

Solubility

Highly soluble in water.[3] Sparingly soluble in

lipophilic solvents such as ethyl acetate, ether,

benzene, and chloroform.[3]

Maximum UV Absorbance (λmax) Approximately 403 nm[1]

Stability

Stable at pH 3-7 and below 60°C.[4] Degrades

under strong acidic (pH < 3), alkaline (pH > 7),

high temperature, and light exposure.[4][5]

Degrades in the presence of Fe3+ and Fe2+

ions.[2]

Experimental Protocols
Determination of Solubility
This protocol outlines the steps to determine the solubility of Safflor Yellow A in a given solvent.

Methodology:
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Add an excess amount of Safflor Yellow A to a known volume of the solvent (e.g., water,

ethanol) in a sealed container.

Agitate the mixture at a constant temperature (e.g., 25°C) for a specified period (e.g., 24

hours) to ensure equilibrium is reached.

Centrifuge the suspension to separate the undissolved solid.

Carefully collect a known volume of the supernatant.

Dilute the supernatant with a suitable solvent.

Quantify the concentration of Safflor Yellow A in the diluted supernatant using a validated

analytical method, such as High-Performance Liquid Chromatography (HPLC).

Calculate the solubility based on the concentration and the dilution factor.

High-Performance Liquid Chromatography (HPLC)
Analysis
This protocol provides a standard method for the quantification of Safflor Yellow A.

Instrumentation and Conditions:

HPLC System: A standard HPLC system equipped with a UV-Vis detector.

Column: C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[6]

Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid).[6]

Flow Rate: 1.0 mL/min.[7]

Injection Volume: 10 µL.[7]

Column Temperature: 30°C.[7]

Detection Wavelength: 403 nm.[6]
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Methodology:

Prepare a standard stock solution of Safflor Yellow A of known concentration in the mobile

phase.

Prepare a series of calibration standards by diluting the stock solution.

Prepare the sample solution by dissolving the material containing Safflor Yellow A in the

mobile phase and filtering it through a 0.45 µm filter.

Inject the calibration standards and the sample solution into the HPLC system.

Record the peak areas of Safflor Yellow A.

Construct a calibration curve by plotting the peak area versus the concentration of the

standards.

Determine the concentration of Safflor Yellow A in the sample by interpolating its peak area

on the calibration curve.

Stability Studies
pH Stability:

Prepare buffer solutions at various pH values (e.g., pH 3, 5, 7, 9, 11).

Dissolve a known concentration of Safflor Yellow A in each buffer solution.

Incubate the solutions at a constant temperature in the dark.

At specific time intervals (e.g., 0, 1, 2, 4, 8, 12, 24 hours), withdraw an aliquot from each

solution.[8]

Analyze the concentration of the remaining Safflor Yellow A using the HPLC method

described above.

Plot the concentration of Safflor Yellow A as a function of time for each pH to determine the

degradation kinetics.
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Thermal Stability:

Prepare a solution of Safflor Yellow A in a suitable solvent (e.g., water at a neutral pH).

Aliquot the solution into several sealed vials.

Incubate the vials at different temperatures (e.g., 40°C, 60°C, 80°C) in the dark.[8]

At specified time points, remove a vial from each temperature and cool it to room

temperature.[8]

Determine the concentration of Safflor Yellow A using the HPLC method.

Analyze the data to determine the rate of degradation at each temperature.

Photostability:

Prepare a solution of Safflor Yellow A in a transparent container.

Prepare a control sample in a light-protected container.

Expose the test sample to a controlled light source (e.g., a xenon lamp simulating sunlight)

for a defined period.

Keep the control sample in the dark at the same temperature.

At various time intervals, measure the concentration of Safflor Yellow A in both the exposed

and control samples using HPLC.

Compare the degradation in the exposed sample to the control to assess the photostability.

Core Signaling Pathways Modulated by Safflor
Yellow A
Safflor Yellow A exerts its pharmacological effects by modulating several key intracellular

signaling pathways.

NF-κB Signaling Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

http://jcps.bjmu.edu.cn/EN/article/downloadArticleFile.do?attachType=PDF&id=1029
http://jcps.bjmu.edu.cn/EN/article/downloadArticleFile.do?attachType=PDF&id=1029
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15971893?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safflor Yellow A has been shown to inhibit the pro-inflammatory NF-κB (Nuclear Factor kappa-

light-chain-enhancer of activated B cells) signaling pathway. It achieves this by preventing the

phosphorylation and subsequent degradation of IκBα, which in turn inhibits the nuclear

translocation of the p65 subunit of NF-κB.[1][9] This leads to a downregulation of inflammatory

gene expression.
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Inhibition of the NF-κB signaling pathway by Safflor Yellow A.

PI3K/Akt Signaling Pathway
Safflor Yellow A can modulate the PI3K (Phosphoinositide 3-kinase)/Akt signaling pathway,

which is crucial for cell survival, proliferation, and metabolism. Evidence suggests that HSYA

can promote the phosphorylation and activation of Akt, which in turn influences downstream

targets like GSK3β and mTOR, contributing to its therapeutic effects in various disease models.

[10][11]
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Modulation of the PI3K/Akt signaling pathway by Safflor Yellow A.

MAPK Signaling Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1495393/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC6003992/
https://www.benchchem.com/product/b15971893/docs?utm_src=pdf-body-img#safflor-yellow-a-a-comprehensive-technical-guide-for-research-applications
https://www.dovepress.com/effects-of-hydroxysafflor-yellow-a-on-the-pi3kakt-pathway-and-apoptosi-peer-reviewed-fulltext-article-DMSO
https://pubmed.ncbi.nlm.nih.gov/28191279/
https://www.benchchem.com/product/b15971893/docs?utm_src=pdf-body-img#safflor-yellow-a-a-comprehensive-technical-guide-for-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15971893?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical signaling cascade

involved in cellular processes like inflammation, proliferation, and apoptosis that is modulated

by Safflor Yellow A. HSYA has been shown to inhibit the phosphorylation of key MAPK

members, including p38, ERK (Extracellular signal-regulated kinases), and JNK (c-Jun N-

terminal kinases), thereby attenuating inflammatory responses.[12]
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Inhibition of the MAPK signaling pathway by Safflor Yellow A.

Nrf2/HO-1 Signaling Pathway
Safflor Yellow A exhibits potent antioxidant effects, partly through the activation of the Nrf2

(Nuclear factor erythroid 2-related factor 2)/HO-1 (Heme oxygenase-1) pathway. HSYA

promotes the nuclear translocation of Nrf2, which then binds to the antioxidant response

element (ARE) in the promoter region of antioxidant genes, leading to the upregulation of HO-1

and other cytoprotective enzymes.
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Activation of the Nrf2/HO-1 pathway by Safflor Yellow A.
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Conclusion
Safflor Yellow A is a promising natural compound with a well-defined physicochemical profile

and a broad spectrum of biological activities. Its ability to modulate key signaling pathways

involved in inflammation, cell survival, and oxidative stress makes it a compelling candidate for

further research and development in various therapeutic areas. This technical guide provides a

foundational understanding of Safflor Yellow A for scientists and researchers, facilitating its

application in future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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